Cas no 1378259-53-0 (4-Bromoquinoline-3,8-dicarboxylic acid)

• Product Name: 4-Bromoquinoline-3,8-dicarboxylic acid
• CAS No: 1378259-53-0
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• CID: 5060206
• Update Time: 2025-06-23

4-Bromoquinoline-3,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromoquinoline-3,8-dicarboxylic acid
• 4-Bromo-quinoline-3,8-dicarboxylic acid

• Inchi： 1S/C11H6BrNO4/c12-8-5-2-1-3-6(10(14)15)9(5)13-4-7(8)11(16)17/h1-4H,(H,14,15)(H,16,17)
• InChI Key： XJGRFPBYWRFKJY-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CN=C2C(C(=O)O)=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5

Additional information on 4-Bromoquinoline-3,8-dicarboxylic acid

4-Bromoquinoline-3,8-dicarboxylic Acid: A Versatile Compound in Pharmaceutical Research

4-Bromoquinoline-3,8-dicarboxylic acid (CAS No. 1378259-53-0) is a multifaceted compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 4-Bromoquinoline-3,8-dicarboxylic acid consists of a quinoline ring with a bromine atom at the 4-position and carboxylic acid groups at the 3 and 8 positions. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-Bromoquinoline-3,8-dicarboxylic acid in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromine substitution at the 4-position enhances the compound's ability to inhibit viral replication, making it a promising lead for antiviral drug discovery.

In addition to its antiviral properties, 4-Bromoquinoline-3,8-dicarboxylic acid has shown significant anticancer activity. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the disruption of key signaling pathways involved in cell survival and growth, such as the PI3K/Akt and MAPK pathways.

The versatility of 4-Bromoquinoline-3,8-dicarboxylic acid extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activities. For example, chemists have used this compound as a building block to create novel derivatives with improved pharmacological profiles. These derivatives have been tested in preclinical studies and have shown promising results in treating various diseases.

The synthesis of 4-Bromoquinoline-3,8-dicarboxylic acid involves several well-established chemical reactions. One common method involves the condensation of 2-aminoanthraquinone with bromoacetic acid followed by cyclization to form the quinoline ring. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of safety and handling, 4-Bromoquinoline-3,8-dicarboxylic acid should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 4-Bromoquinoline-3,8-dicarboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, 4-Bromoquinoline-3,8-dicarboxylic acid (CAS No. 1378259-53-0) is a highly versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel drugs targeting various diseases. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying the importance of this compound in the field of medicinal chemistry.